![molecular formula C7H2Cl2F2O B051469 2-Chloro-4,5-difluorobenzoyl chloride CAS No. 121872-95-5](/img/structure/B51469.png)
2-Chloro-4,5-difluorobenzoyl chloride
Overview
Description
2-Chloro-4,5-difluorobenzoyl chloride is an important intermediate in organic synthesis and is used in a variety of applications. It is a colorless, volatile liquid with a pungent odor and is soluble in most organic solvents. It is a chlorinated derivative of benzoic acid and is used as a reagent in many reactions. This compound has been extensively studied for its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Ortho Effect in Solvolyses : The ortho effect of chloro substituents in similar compounds is significant in determining the reaction pathway. For instance, in 2,6-difluorobenzoyl chloride, the presence of smaller fluoro substituents allows for an addition–elimination pathway in various solvents (Park & Kevill, 2012).
Electron Delocalization in N-Heterocyclic Carbenes (NHCs) : The study of NHCs with fluorophenyl substituents, including compounds like 2-chloro-1,3-bis(fluorophenyl)imidazolidine-4,5-diones, has highlighted the impact of electron delocalization on the stability and structure of these compounds (Hobbs et al., 2010).
Palladium(II) Complexes with Iminocarbene Ligands : The synthesis and characterization of palladium(II) complexes involving iminocarbene ligands, derived from similar compounds, have been explored. These studies offer insights into the structural and dynamic behavior of such complexes (Frøseth et al., 2003).
Synthetic Methods for Alcohol Transformation : Research has demonstrated methods for transforming alcohols into alkyl chlorides using 2-chlorobenzoxazolium salt, which is structurally related to 2-Chloro-4,5-difluorobenzoyl chloride. This process is noted for its high yields and stereospecific nature (Mukaiyama, Shoda, & Watanabe, 1977).
Synthesis of Novel Pesticides : The synthesis of novel pesticides, like Bistrifluron, has utilized similar compounds, indicating their importance in the development of new agrochemicals (Liu An-chan, 2015).
Silver and Gold Complexes with N-Heterocyclic Carbenes : The synthesis and study of silver(I) and gold(I) complexes containing N-heterocyclic carbenes, derived from related compounds, have been investigated. These studies contribute to the understanding of metal-carbene chemistry (Gaillard et al., 2009).
Lanthanide Complexes with 2-Chloro-4,5-Difluorobenzoate : The synthesis and characterization of lanthanide complexes using 2-Chloro-4,5-difluorobenzoate reveal insights into coordination chemistry and potential applications in materials science (Tang et al., 2013).
Environmental Impact of Chlorinated Compounds : The study of chlorinated compounds like 5-Chloro-2-(2,4-dichlorophenoxy)phenol (related to this compound) in environmental contexts, such as their electrochemical oxidation and the formation of toxic byproducts, is crucial for assessing environmental risks (Solá-Gutiérrez et al., 2019).
Microbial Utilization of Chlorinated Compounds : Studies on the utilization of similar chlorinated compounds by bacteria like Pseudomonas cepacia highlight the role of microorganisms in environmental remediation and biotransformation processes (Higson & Focht, 1992).
Safety and Hazards
Mechanism of Action
Mode of Action
2-Chloro-4,5-difluorobenzoyl chloride, like other acyl chlorides, is a reactive compound that can participate in nucleophilic acyl substitution reactions. It can react with nucleophiles such as amines or alcohols, replacing the chloride group with the nucleophile to form amides or esters .
Action Environment
Environmental factors such as pH, temperature, and the presence of other reactive species can influence the action, efficacy, and stability of this compound . For example, in acidic or basic conditions, the compound may undergo hydrolysis, reducing its reactivity. Similarly, high temperatures may increase its reactivity, while the presence of other reactive species could compete with the compound’s intended targets.
properties
IUPAC Name |
2-chloro-4,5-difluorobenzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl2F2O/c8-4-2-6(11)5(10)1-3(4)7(9)12/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVGSPMZLNNRZRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)F)Cl)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl2F2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50436658 | |
Record name | 2-Chloro-4,5-difluorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50436658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
121872-95-5 | |
Record name | 2-Chloro-4,5-difluorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50436658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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